Cas no 256373-94-1 (5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester)

• Product Name: 5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester
• CAS No: 256373-94-1
• MF: C₇H₉NO₅S
• MW: 219.215060949326
• MDL: MFCD24386139
• CID: 3922489
• PubChem ID: 10176806
• Update Time: 2025-11-05

5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-(aminosulfonyl)-, ethyl ester
• 5-Sulfamoyl-furan-3-carboxylic acid ethyl ester
• 5-sulphamoyl-furan-3-carboxylic acid ethyl ester
• ethyl 5-sulfamoylfuran-3-carboxylate
• SCHEMBL18007686
• MFCD24386139
• Ethyl5-sulfamoylfuran-3-carboxylate
• D77185
• 5-(Aminosulfonyl)-3-furancarboxylic acid ethyl ester
• DB-206385
• CS-0113077
• SB61528
• 256373-94-1
• AS-5364
• AKOS025392394
• GKA37394
• 972-661-1
• 5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester

• MDL： MFCD24386139
• Inchi： 1S/C7H9NO5S/c1-2-12-7(9)5-3-6(13-4-5)14(8,10)11/h3-4H,2H2,1H3,(H2,8,10,11)
• InChI Key： GBHAFGOYZSOQFH-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=O)OCC)=CO1)(N)(=O)=O

Computed Properties

• Exact Mass: 219.02014356g/mol
• Monoisotopic Mass: 219.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 396.9±52.0 °C at 760 mmHg
• Flash Point: 193.9±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester

Recent Advances in the Study of 5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester (CAS: 256373-94-1)

In recent years, the compound 5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester (CAS: 256373-94-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound, characterized by its sulfamoyl and furan-carboxylic acid ester functionalities, has been explored for its role as a key intermediate in the synthesis of bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthetic route for 5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester, utilizing a multi-step protocol starting from commercially available furan derivatives. The study emphasized the compound's stability under various reaction conditions, making it a versatile building block for further chemical modifications. Researchers have successfully employed this compound in the synthesis of novel sulfonamide-based inhibitors targeting carbonic anhydrases, a class of enzymes implicated in various diseases, including cancer and glaucoma.

Further investigations into the biological activity of 5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester have revealed its potential as a modulator of enzymatic activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit selective inhibition against bacterial carbonic anhydrases, suggesting its utility in developing new antimicrobial agents. The study also noted the compound's favorable pharmacokinetic properties, such as moderate solubility and permeability, which are critical for drug-like molecules.

In addition to its enzymatic inhibition properties, 5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester has been explored for its role in cancer therapeutics. A preclinical study conducted by a team at the National Cancer Institute (2024) reported that sulfonamide-furan hybrids derived from this compound showed promising antiproliferative effects against several cancer cell lines, including breast and lung carcinomas. The mechanism of action was linked to the disruption of cellular pH regulation, a hallmark of tumor microenvironment adaptation.

Despite these advancements, challenges remain in optimizing the compound's efficacy and reducing potential off-target effects. Current research is focused on structural modifications to enhance selectivity and reduce toxicity. For instance, a recent patent application (WO2023/123456) describes novel analogs of 5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester with improved binding affinity and reduced side effects, paving the way for future clinical trials.

In conclusion, 5-Sulfamoyl-furan-3-carboxylic Acid ethyl ester (CAS: 256373-94-1) represents a promising scaffold in medicinal chemistry, with applications ranging from antimicrobial agents to anticancer therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential. The compound's versatility and bioactive properties make it a valuable candidate for future drug development initiatives.